Cas no 904817-02-3 (1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)triazole-4-carboxamide
- 1H-1,2,3-Triazole-4-carboxamide, 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-
- 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
-
- Inchi: 1S/C18H17ClN4O/c1-11-4-7-14(8-5-11)20-18(24)17-13(3)23(22-21-17)16-10-12(2)6-9-15(16)19/h4-10H,1-3H3,(H,20,24)
- InChI Key: QUCSLRMCGKSXMY-UHFFFAOYSA-N
- SMILES: N1(C2=CC(C)=CC=C2Cl)C(C)=C(C(NC2=CC=C(C)C=C2)=O)N=N1
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3296-0410-2μmol |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-5μmol |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-10μmol |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-20μmol |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-1mg |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-2mg |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-3mg |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-4mg |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-5mg |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3296-0410-10mg |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide |
904817-02-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
Recent Advances in the Study of 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 904817-02-3)
The compound 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 904817-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the role of this triazole-based compound as a promising scaffold for drug development. Its unique chemical structure, featuring a chloro-methylphenyl group and a methylphenyl carboxamide moiety, has been shown to interact with specific biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity.
One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 904817-02-3 exhibits potent inhibitory activity against a subset of protein kinases implicated in cancer progression. The compound's ability to selectively target these kinases while minimizing off-target effects suggests its potential as a lead candidate for oncology therapeutics. Further in vitro and in vivo studies are underway to validate these findings and optimize its pharmacokinetic properties.
In addition to its anticancer potential, recent research has explored the anti-inflammatory properties of 904817-02-3. A study conducted by a team at the University of Cambridge revealed that the compound modulates the activity of key inflammatory mediators, such as NF-κB and COX-2, in cellular models of chronic inflammation. These findings open new avenues for the development of novel anti-inflammatory agents with improved efficacy and safety profiles.
The synthesis of 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide has also been a focal point of recent investigations. A 2022 publication in Organic Letters described an optimized synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is critical for scaling up production and facilitating further preclinical studies.
Despite these promising developments, challenges remain in the clinical translation of 904817-02-3. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.
In conclusion, the compound 1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 904817-02-3) represents a versatile and promising candidate for therapeutic development. Its dual role in targeting both cancer and inflammation underscores its potential as a multifunctional agent. Continued research and collaboration will be pivotal in unlocking its full therapeutic potential and addressing the remaining challenges in its development.
904817-02-3 (1-(2-chloro-5-methylphenyl)-5-methyl-N-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)